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Compound of Interest

Compound Name: (R)-Carisbamate-d4

Cat. No.: B587630 Get Quote

This technical guide provides an in-depth overview of (R)-Carisbamate-d4, a deuterated

analog of the anticonvulsant compound Carisbamate. The information is tailored for

researchers, scientists, and professionals in drug development, offering key data, insights into

its mechanism of action, and general experimental methodologies.

Core Compound Data
(R)-Carisbamate-d4 is the isotopically labeled version of (R)-Carisbamate, where four

hydrogen atoms have been replaced by deuterium. This labeling is often utilized in

pharmacokinetic and metabolic studies to trace the compound's fate in biological systems.

Property Value Citations

CAS Number 1287128-99-7 [1][2][3]

Molecular Formula C₉H₆D₄ClNO₃ [1][2]

Molecular Weight 219.66 g/mol [1][2]

Synonyms

(1R)-1-(2-Chlorophenyl-

d4)-1,2-ethanediol 2-

Carbamate

[1][2]

Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b587630?utm_src=pdf-interest
https://www.benchchem.com/product/b587630?utm_src=pdf-body
https://www.benchchem.com/product/b587630?utm_src=pdf-body
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5739342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7540333/
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5739342/
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5739342/
https://resolvemass.ca/deuterated-reagents-for-pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5739342/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the precise mechanism of action for Carisbamate is not fully elucidated, extensive

research points to its role as a modulator of neuronal excitability. The primary mechanism is

believed to be the inhibition of voltage-gated sodium channels.[1][2][4]

Carisbamate exhibits a concentration-, voltage-, and use-dependent blockade of these

channels, with a particular affinity for the Nav1.2 isoform.[3][5] This inhibition leads to a

reduction in the repetitive firing of action potentials in neurons, which is a key factor in its

anticonvulsant properties.[5][6]

Furthermore, some studies suggest that Carisbamate may also influence GABAergic

neurotransmission, enhancing the effects of the primary inhibitory neurotransmitter in the brain.

[2] There is also evidence indicating a reduction in glutamatergic transmission.[3]
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Figure 1. Simplified signaling pathway of Carisbamate's inhibitory action on voltage-gated
sodium channels.

Experimental Protocols
Detailed, publicly available experimental protocols specifically for the synthesis and analysis of

(R)-Carisbamate-d4 are limited. However, general methodologies for the preparation and

characterization of deuterated compounds are well-established and can be adapted.

General Synthesis of Deuterated Compounds
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The synthesis of deuterated compounds like (R)-Carisbamate-d4 typically involves the use of

deuterated reagents or solvents at a key step in the synthetic route. Common methods include:

Reduction with Deuterated Hydride Reagents: A common strategy is the reduction of a

suitable precursor (e.g., an ester or ketone) with a deuterium-donating reagent such as

lithium aluminum deuteride (LiAlD₄).

Catalytic Deuteration: Utilizing deuterium gas (D₂) in the presence of a metal catalyst (e.g.,

Palladium on carbon) to reduce a double or triple bond.

Deuterium Exchange: In some cases, acidic or basic protons in a molecule can be

exchanged for deuterium by treatment with a deuterium source like D₂O under appropriate

conditions.

Analytical Characterization
The identity, purity, and extent of deuteration of (R)-Carisbamate-d4 would be confirmed using

a combination of standard analytical techniques:

Mass Spectrometry (MS): This is a primary tool for confirming the incorporation of deuterium

by observing the expected mass shift in the molecular ion peak compared to the non-

deuterated analog. Liquid chromatography-mass spectrometry (LC-MS) is often employed

for its high sensitivity and ability to separate the analyte from complex mixtures.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR is used to confirm the absence of proton signals at the sites of deuteration.

²H NMR can be used to directly observe the deuterium signals, confirming their presence

and location in the molecule.

¹³C NMR can also provide information about the deuterated positions through changes in

carbon signal splitting and chemical shifts.
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Figure 2. A general experimental workflow for the synthesis and characterization of a
deuterated compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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